3,4-Dimethylanisole
Overview
Description
3,4-Dimethylanisole (DMA) is an organic compound belonging to the family of aromatic hydrocarbons. It is a colorless liquid with a sweet, musty odor and is used in many industrial applications. DMA has been used in the synthesis of various compounds, such as pharmaceuticals, fragrances, and pesticides. It is also used as a solvent for many organic compounds and as a reagent for many chemical reactions. In recent years, DMA has been studied for its potential applications in the field of scientific research, such as in biochemical and physiological studies.
Scientific Research Applications
Conformational Analysis
- Microwave Spectroscopy and Quantum Chemical Calculations :
- The microwave spectrum of 3,4-dimethylanisole was studied using Fourier transform microwave spectrometer and quantum chemical calculations. This study revealed two conformers with distinct configurations and provided insights into the torsional barriers of methyl groups attached to the aromatic ring. Such research is essential for understanding the molecular dynamics and structure of this compound (Ferres et al., 2019).
Spectroscopy and Molecular Structure
- Combining Microwave Spectroscopy and X-ray Diffraction :
- A multidisciplinary approach was used to determine the structural properties of 2,3-dimethylanisole, a related compound. This approach combined gas-phase rotational spectroscopy with solid-state X-ray diffraction, revealing important structural and spectroscopic data for the molecule. Studies like this enhance our understanding of molecular structures and their behaviors in different states (Ferres et al., 2018).
Chemical Synthesis
- Synthesis of Protected Dimercaptophenylalanines :
- 3,4-Dimercaptophenylalanines, synthesized from 3,4-dimercaptobenzyl bromide derivatives, were developed as building blocks for peptide synthesis. This advancement opens up new avenues for creating dithiolene-functionalized peptides for research in catalysis, diagnostics, and nanotechnology (Banerjee et al., 2021).
Safety and Hazards
3,4-Dimethylanisole is a combustible liquid . It is advised to keep it away from heat, sparks, open flames, and hot surfaces . It should be handled with personal protective equipment and in a well-ventilated area . In case of contact with skin or eyes, it should be washed off immediately with plenty of water .
properties
IUPAC Name |
4-methoxy-1,2-dimethylbenzene | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O/c1-7-4-5-9(10-3)6-8(7)2/h4-6H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVUBSVWMOWKPDJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)OC)C | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70196964 | |
Record name | 3,4-Dimethylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70196964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
136.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
4685-47-6 | |
Record name | 3,4-Dimethylanisole | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=4685-47-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3,4-Dimethylanisole | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0004685476 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,4-Dimethylanisole | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70196964 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dimethylanisole | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.022.856 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the conformational characteristics of 3,4-Dimethylanisole and how were they determined?
A1: this compound exhibits two primary conformers, syn and anti, arising from the different orientations of the methoxy group. These conformers were identified and characterized using microwave spectroscopy in conjunction with quantum chemical calculations []. The research revealed the presence of two distinct sets of rotational-torsional transitions corresponding to each conformer. This allowed for the precise determination of rotational constants and torsional barriers for the methyl groups attached to the aromatic ring.
Q2: How does the conformation of this compound affect its internal rotation barriers?
A2: The study revealed a significant difference in the torsional barriers of the methyl groups depending on the conformation and position on the aromatic ring. For instance, the methyl group at the meta position of the syn-conformer has a barrier of 430.00(37) cm-1, while in the anti-conformer, this value increases to 499.64(26) cm-1. This highlights the influence of the methoxy group's orientation on the overall molecular flexibility and energy landscape of this compound [].
Q3: Has this compound been explored in the context of organometallic chemistry?
A3: Yes, research has investigated the reactivity of this compound with ruthenium complexes []. Interestingly, reacting its lithium salt with [RuCl2(PMe3)4] results in a complex where the coordination occurs through a phenyl carbon atom, forming [[graphic omitted]H2Me2)(PMe3)4]. This contrasts with reactions involving similar compounds like o-xylene, suggesting a unique reactivity pattern for this compound in this context [].
Q4: Are there any studies investigating the reaction mechanisms of this compound?
A4: Indeed, research has focused on the nitration of this compound with nitric acid in acetic anhydride []. This reaction yielded interesting intermediates, specifically 3,4-Dimethyl-1-methoxy-4-nitro-1,4-dihydro-phenyl acetate and the dimethyl acetal of 3,4-dimethyl-4-nitrocyclohexa-2,5-dien-1-one. These findings provide valuable insights into the reactivity of the aromatic ring in this compound and the potential intermediates formed during electrophilic aromatic substitution reactions [].
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